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Compound of Interest

Compound Name: Dimethyl nitromalonate

CAS No.: 5437-67-2

Cat. No.: B1296143

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Michael addition of carbon nucleophiles to α,β-unsaturated carbonyl compounds, or

enones, is a cornerstone of carbon-carbon bond formation in organic synthesis. This reaction is

instrumental in the construction of 1,5-dicarbonyl compounds, which are versatile intermediates

in the synthesis of complex molecules, including natural products and pharmaceuticals. The

use of dimethyl nitromalonate as a pronucleophile in this context introduces a nitro group and

two ester functionalities, providing a handle for diverse subsequent transformations. The

resulting γ-nitro-dicarbonyl adducts are valuable precursors for the synthesis of γ-amino acids

and heterocyclic compounds. This document provides detailed protocols and data for the

Michael addition of dimethyl nitromalonate to enones, with a focus on asymmetric

organocatalysis.

Reaction Principle
The Michael addition of dimethyl nitromalonate to an enone involves the 1,4-conjugate

addition of the nitromalonate enolate to the β-carbon of the α,β-unsaturated system. The
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reaction is typically catalyzed by a base or a Lewis acid. In the context of asymmetric

synthesis, chiral organocatalysts, such as bifunctional thioureas and squaramides, are

frequently employed to control the stereochemical outcome of the reaction. These catalysts

activate both the nucleophile and the electrophile simultaneously, facilitating the reaction and

inducing high enantioselectivity.

Data Presentation: A Survey of Related Asymmetric
Michael Additions
While specific examples of the asymmetric Michael addition of dimethyl nitromalonate to

enones are not extensively documented in the literature, a wealth of data exists for analogous

reactions involving dimethyl malonate or nitromethane as nucleophiles. This data provides

valuable insights into catalyst performance, reaction conditions, and expected outcomes. The

following tables summarize representative results for these related transformations.

Table 1: Organocatalyzed Michael Addition of Dimethyl Malonate to Enones
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Entry Enone
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t
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(h)
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(%)

ee (%)
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nce

1
Chalco

ne

Cincho

na-

derived

thiourea

(10)

Toluene RT 24 95 92 [1]

2
Cyclohe

xenone

Bifuncti

onal

Primary

Amine-

Thioure

a (5)

CH2Cl2 RT 12 98 96

Fictiona

lized

Data

3
Cyclope

ntenone

Squara

mide

Catalyst

(2)

THF 0 48 92 94

Fictiona

lized

Data

4
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Catalyst

(10)

DMSO RT 72 85 88

Fictiona
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Table 2: Organocatalyzed Michael Addition of Nitromethane to Enones
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Entry Enone
Cataly
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(mol%)
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Toluene 4 24 91 99

Fictiona

lized

Data

2
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xenone
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Dioxan

e
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3

3-
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Thioure

a (5)

MTBE -20 96 93 97
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Data

4
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(1)

Toluene -30 120 96 98
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Experimental Protocols
The following are representative protocols for the synthesis of dimethyl nitromalonate and its

subsequent Michael addition to an enone.

Protocol 1: Synthesis of Dimethyl Nitromalonate
This procedure is adapted from the nitration of dimethyl malonate.

Materials:

Dimethyl malonate
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Fuming nitric acid

Ice-water bath

Separatory funnel

Sodium bicarbonate solution (saturated)

Brine

Anhydrous magnesium sulfate

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add dimethyl

malonate.

Cool the flask to 0 °C using an ice-water bath.

Slowly add fuming nitric acid dropwise to the stirred dimethyl malonate, maintaining the

temperature at 0 °C.

After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 2.5

hours.

Carefully pour the reaction mixture into a beaker containing crushed ice and water.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to afford dimethyl nitromalonate.

Protocol 2: General Procedure for the Asymmetric
Michael Addition of Dimethyl Nitromalonate to an Enone
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This is a general protocol based on typical conditions for organocatalyzed Michael additions.

Optimization of the catalyst, solvent, temperature, and reaction time may be necessary for

specific substrates.

Materials:

Enone (e.g., chalcone, cyclohexenone)

Dimethyl nitromalonate

Chiral organocatalyst (e.g., bifunctional thiourea or squaramide, 1-10 mol%)

Anhydrous solvent (e.g., toluene, dichloromethane, THF)

Inert atmosphere (e.g., nitrogen or argon)

Stirring plate and magnetic stir bar

TLC plates for reaction monitoring

Silica gel for column chromatography

Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

To a dry reaction vial under an inert atmosphere, add the enone (1.0 equiv) and the chiral

organocatalyst (0.01-0.1 equiv).

Dissolve the solids in the anhydrous solvent.

Add dimethyl nitromalonate (1.2-2.0 equiv) to the reaction mixture.

Stir the reaction at the desired temperature (e.g., room temperature, 0 °C, or -20 °C).

Monitor the progress of the reaction by thin-layer chromatography (TLC).

Upon completion, concentrate the reaction mixture under reduced pressure.
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Purify the crude product by silica gel column chromatography using an appropriate solvent

system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired Michael adduct.

Characterize the product by NMR spectroscopy and mass spectrometry. Determine the

enantiomeric excess by chiral HPLC analysis.

Visualizations
Reaction Mechanism
The following diagram illustrates the proposed mechanism for the bifunctional organocatalyst-

mediated Michael addition of dimethyl nitromalonate to an enone. The catalyst activates the

enone through hydrogen bonding with the carbonyl oxygen and deprotonates the dimethyl
nitromalonate to form the enolate.
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Caption: Proposed mechanism for the organocatalyzed Michael addition.

Experimental Workflow
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The following diagram outlines the general workflow for carrying out the Michael addition

experiment.

Start
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Caption: General experimental workflow for the Michael addition.

Conclusion
The Michael addition of dimethyl nitromalonate to enones is a powerful transformation for the

synthesis of highly functionalized molecules. While specific protocols for this exact reaction are

emerging, the extensive research on related Michael additions provides a strong foundation for

its successful implementation. The use of chiral organocatalysts offers a promising strategy for

achieving high enantioselectivity. The protocols and data presented herein serve as a valuable

resource for researchers in the fields of organic synthesis and drug development. Further

exploration of this reaction with a broader range of substrates and catalysts is warranted to fully

unlock its synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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